Cas no 10399-49-2 (Carbamic acid,bis(2-chloroethyl)-, 2,4,6-trichlorophenyl ester (7CI,8CI,9CI))

• Product Name: Carbamic acid,bis(2-chloroethyl)-, 2,4,6-trichlorophenyl ester (7CI,8CI,9CI)
• CAS No: 10399-49-2
• MF: C₁₁H₁₀Cl₅NO₂
• MW: 365.467598438263
• CID: 223094
• PubChem ID: 352740
• Update Time: 2025-04-19

Carbamic acid,bis(2-chloroethyl)-, 2,4,6-trichlorophenyl ester (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,bis(2-chloroethyl)-, 2,4,6-trichlorophenyl ester (7CI,8CI,9CI)
• (2,4,6-trichlorophenyl) N,N-bis(2-chloroethyl)carbamate
• AC1L70YX
• NSC527664
• NSC-527664
• 10399-49-2
• DTXSID00326414

• Inchi： 1S/C11H10Cl5NO2/c12-1-3-17(4-2-13)11(18)19-10-8(15)5-7(14)6-9(10)16/h5-6H,1-4H2
• InChI Key： IFFHOYPOORKNQL-UHFFFAOYSA-N
• SMILES： ClCCN(C(=O)OC1C(=CC(=CC=1Cl)Cl)Cl)CCCl

Computed Properties

• Exact Mass: 362.9157
• Monoisotopic Mass: 362.915417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54
• LogP: 4.92520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds